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Compound of Interest

Compound Name: N-Nitrosodiethylamine-d10

Cat. No.: B1436862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe preparation, handling,

and storage of N-Nitrosodiethylamine-d10 (NDEA-d10) stock solutions. NDEA-d10 is the

deuterium-labeled form of N-Nitrosodiethylamine (NDEA), a potent hepatocarcinogenic

compound.[1][2][3] NDEA-d10 is commonly used as an internal standard in analytical methods

for the quantification of NDEA in various matrices, including pharmaceuticals, food, and

environmental samples.[4] Due to the hazardous nature of N-nitrosamines, strict adherence to

safety protocols is imperative.

Physicochemical and Safety Data
A summary of the key properties and safety information for NDEA-d10 is presented in the table

below. This information has been compiled from various safety data sheets and chemical

suppliers.
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Property Value Reference

Chemical Name

N,N-bis(1,1,2,2,2-

pentadeuterioethyl)nitrous

amide

[5][6]

Synonyms
Diethylnitrosamine-d10, DEN-

d10, DENA-d10
[1][7]

CAS Number 1219794-54-3 [5][6][8]

Molecular Formula C₄D₁₀N₂O [6][9]

Molecular Weight 112.20 g/mol [2][5][6]

Appearance Light yellow to yellow liquid/oil [7][8][10]

Boiling Point 177 °C (351 °F) [8]

Density 0.94 g/cm³ [8]

Solubility

Soluble in water, lipids, and

other organic solvents such as

methanol, DMSO, and

dichloromethane.[2][10][11]

[2][10][11]

logP (octanol/water) 0.48 [8]

Carcinogenicity

Classified as a Group 2A

carcinogen (probable human

carcinogen) by IARC (applies

to the non-labeled compound

NDEA).[8][10]

[8][10]

Safety Precautions and Handling
NDEA-d10 is a hazardous chemical and should be handled with extreme caution. It is classified

as a probable human carcinogen and is toxic if swallowed.[8][10]

Personal Protective Equipment (PPE):
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Gloves: Use butyl rubber or SilverShield gloves. Nitrile rubber may not be sufficiently

protective. Double gloving is recommended.[12]

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[8][13]

Lab Coat: A lab coat or other protective clothing is required.[13]

Respiratory Protection: All work with NDEA-d10 must be conducted in a certified chemical

fume hood or a Class II, B2 biological safety cabinet to avoid inhalation of vapors.[8][12][14]

If engineering controls are not available, a respirator with organic vapor cartridges should be

used.[12]

Engineering Controls:

Work must be performed in a well-ventilated area, preferably within a chemical fume hood

with sufficient exhaust.[8][14]

Ensure that an eyewash station and safety shower are readily accessible.[13][14]

Spill and Waste Disposal:

In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and

collect it in a sealed container for hazardous waste disposal.[8][15] Do not allow the chemical

to enter drains.[8]

All contaminated materials, including gloves, wipes, and empty containers, must be disposed

of as hazardous waste according to institutional and local regulations.[14]

Storage and Stability of Stock Solutions
Proper storage is crucial to maintain the integrity of NDEA-d10 stock solutions and to ensure

safety.
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Storage Condition Stability Period Notes

Neat Compound
3 years at -20°C, 2 years at

4°C
[7]

In Solvent (-80°C) 6 months Protect from light.[1][2]

In Solvent (-20°C) 1 month Protect from light.[1][2][3]

Room Temperature
Stable for a few days during

shipping.
[7]

General Storage Recommendations:

Store NDEA-d10 in a tightly sealed container.[14]

Protect from light, as NDEA is light-sensitive and can decompose.[10][14][15]

Store in a well-ventilated area, away from incompatible materials such as oxidizing and

reducing agents.[13][14]

For neat compounds and concentrated solutions, use secondary containment.[14]

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL NDEA-d10 Stock Solution in Methanol

This protocol describes the preparation of a primary stock solution from a neat (pure) NDEA-

d10 standard.

Materials:

N-Nitrosodiethylamine-d10 (neat)

Methanol (HPLC grade or equivalent)

Volumetric flask (e.g., 10 mL, Class A)

Analytical balance (readable to at least 0.01 mg)
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Glass syringe or pipette

Amber glass vials with PTFE-lined caps for storage

Procedure:

Place the volumetric flask on the analytical balance and tare it.

Carefully add approximately 10 mg of neat NDEA-d10 to the volumetric flask and record the

exact weight.

Add a small amount of methanol to dissolve the NDEA-d10.

Once dissolved, fill the volumetric flask to the mark with methanol.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Calculate the exact concentration of the stock solution based on the recorded weight and the

volume of the flask.

Transfer the stock solution to an amber glass vial for storage.

Label the vial clearly with the compound name, concentration, solvent, preparation date, and

appropriate hazard warnings.

Store the stock solution at -20°C or -80°C, protected from light.[1][2]

Protocol 2: Preparation of Working Solutions

This protocol outlines the preparation of more dilute working solutions from the primary stock

solution for use in analytical methods.

Materials:

1 mg/mL NDEA-d10 primary stock solution

Methanol (or other appropriate solvent)

Volumetric flasks (various sizes, Class A)
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Calibrated pipettes

Procedure:

Allow the primary stock solution to equilibrate to room temperature before use.

Use the following formula to calculate the required volume of the stock solution for dilution:

C₁V₁ = C₂V₂ Where:

C₁ = Concentration of the stock solution

V₁ = Volume of the stock solution to be diluted

C₂ = Desired concentration of the working solution

V₂ = Final volume of the working solution

Using a calibrated pipette, transfer the calculated volume of the stock solution into a clean

volumetric flask.

Dilute to the mark with the appropriate solvent.

Cap and invert the flask several times to ensure thorough mixing.

Label the working solution appropriately and store under the recommended conditions.

Diagrams
The following diagrams illustrate the workflow for the preparation of NDEA-d10 stock solutions

and a conceptual representation of its use as an internal standard in a quantitative analytical

workflow.
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Stock Solution Preparation

Weigh Neat NDEA-d10

Dissolve in Solvent

Transfer to Volumetric Flask

Dilute to Final Volume

Store in Amber Vial at -20°C/-80°C

Click to download full resolution via product page

Caption: Workflow for NDEA-d10 Stock Solution Preparation.
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Analytical Workflow using NDEA-d10 as Internal Standard

Sample Preparation

Spike Sample with NDEA-d10

Extraction of Analytes

LC-MS/GC-MS Analysis

Quantification of NDEA

Ratio of NDEA to NDEA-d10 signal

Click to download full resolution via product page

Caption: Use of NDEA-d10 in Analytical Quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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